Cas no 898781-73-2 (3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone)

3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone is a specialized organic compound featuring a dichlorinated propiophenone core with a thiomethylphenyl substituent. Its structural configuration, including the electron-withdrawing chlorine groups and sulfur-containing moiety, makes it a valuable intermediate in synthetic organic chemistry, particularly for pharmaceutical and agrochemical applications. The compound's reactivity allows for further functionalization, enabling the synthesis of more complex molecules. Its stability under standard conditions ensures consistent handling and storage. Researchers may find it useful in developing bioactive compounds due to its potential as a building block for heterocyclic or sulfur-containing derivatives. Proper safety protocols should be followed due to its reactive functional groups.
3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone structure
898781-73-2 structure
Product Name:3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone
CAS No:898781-73-2
MF:C16H14Cl2OS
MW:325.252761363983
CID:1948144
PubChem ID:24726006
Update Time:2025-10-31

3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Chemical and Physical Properties

Names and Identifiers

    • 1-(3,4-dichlorophenyl)-3-(4-methylsulfanylphenyl)propan-1-one
    • 3',4'-dichloro-3-(4-thiomethylphenyl)propiophenone
    • MFCD03843271
    • AKOS016021403
    • 1-(3,4-Dichlorophenyl)-3-[4-(methylsulfanyl)phenyl]propan-1-one
    • DTXSID70644399
    • 898781-73-2
    • 3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone
    • MDL: MFCD03843271
    • Inchi: 1S/C16H14Cl2OS/c1-20-13-6-2-11(3-7-13)4-9-16(19)12-5-8-14(17)15(18)10-12/h2-3,5-8,10H,4,9H2,1H3
    • InChI Key: WWSXIOVWESEBJP-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(CCC1C=CC(=CC=1)SC)=O)Cl

Computed Properties

  • Exact Mass: 324.01400
  • Monoisotopic Mass: 324.0142416Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 5
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.3
  • Topological Polar Surface Area: 42.4Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 475.9±45.0 °C at 760 mmHg
  • Flash Point: 177.2±21.5 °C
  • PSA: 42.37000
  • LogP: 5.53080

3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Security Information

3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Customs Data

  • HS CODE:2930909090
  • Customs Data:

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

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3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone Related Literature

Additional information on 3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone

Recent Advances in the Study of 3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS: 898781-73-2)

In recent years, the compound 3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS: 898781-73-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone has been optimized in recent studies to improve yield and purity. Researchers have employed advanced catalytic methods and green chemistry principles to minimize byproducts and enhance scalability. Notably, the use of palladium-catalyzed cross-coupling reactions has been highlighted as a key advancement in the efficient production of this compound. These methodological improvements are critical for ensuring the compound's availability for further preclinical and clinical studies.

From a biological perspective, 3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone has demonstrated notable activity in modulating specific signaling pathways. Recent in vitro studies have shown that the compound exhibits potent inhibitory effects on certain kinases involved in inflammatory and oncogenic processes. These findings suggest its potential as a lead compound for the development of novel anti-inflammatory and anti-cancer therapies. Additionally, preliminary in vivo studies have corroborated these effects, showing reduced tumor growth and inflammation in animal models.

Despite these promising results, challenges remain in the clinical translation of 3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further research. Recent pharmacokinetic studies have begun to explore these aspects, with some success in improving the compound's drug-like properties through structural modifications. These efforts are crucial for advancing the compound toward clinical trials.

In conclusion, 3',4'-Dichloro-3-(4-thiomethylphenyl)propiophenone (CAS: 898781-73-2) represents a promising candidate for therapeutic development, with significant progress made in its synthesis and biological evaluation. Continued research is essential to overcome existing challenges and fully realize its potential in treating various diseases. This brief underscores the importance of interdisciplinary collaboration in advancing such compounds from the bench to the bedside.

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